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Compound of Interest

Compound Name: 4-Acetyl-3'-bromobiphenyl

Cat. No.: B15221225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Acetyl-3'-bromobiphenyl is a substituted biphenyl derivative with the CAS number 5730-89-

2. Biphenyl and its derivatives are of significant interest in medicinal chemistry and materials

science due to their unique structural and electronic properties. This document provides a

comprehensive technical overview of 4-Acetyl-3'-bromobiphenyl, focusing on its synthesis,

characterization, and potential applications. As a versatile chemical intermediate, it serves as a

valuable building block for the synthesis of more complex molecules in drug discovery and for

the development of novel materials.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Acetyl-3'-bromobiphenyl is presented

in the table below. This data is essential for its handling, characterization, and use in chemical

reactions.
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Property Value

CAS Number 5730-89-2

Molecular Formula C₁₄H₁₁BrO

Molecular Weight 275.14 g/mol

Appearance White to off-white solid

Melting Point Not available

Boiling Point Not available

Solubility
Soluble in common organic solvents such as

dichloromethane, ethyl acetate, and acetone.

Synthesis of 4-Acetyl-3'-bromobiphenyl
The synthesis of 4-Acetyl-3'-bromobiphenyl can be achieved through a two-step process

involving a Suzuki-Miyaura cross-coupling reaction to form the biphenyl core, followed by a

Friedel-Crafts acylation to introduce the acetyl group.

Synthetic Workflow
The overall synthetic strategy is depicted in the following workflow diagram.
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Step 1: Suzuki-Miyaura Coupling

Step 2: Friedel-Crafts Acylation

1-Bromo-3-iodobenzene

3-Bromo-4'-acetylbiphenyl

Coupling

4-Acetylphenylboronic Acid

Pd Catalyst & Base
Reaction Conditions

3-Bromobiphenyl

4-Acetyl-3'-bromobiphenyl

Acylation

Acetyl Chloride

Lewis Acid (e.g., AlCl₃)
Reaction Conditions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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